Cas no 36157-39-8 (thiophene-2,4-dicarboxylic acid)

Thiophene-2,4-dicarboxylic acid is a heterocyclic dicarboxylic acid derivative with a thiophene core, offering versatile reactivity due to its two carboxyl groups at the 2- and 4-positions. This compound serves as a valuable building block in organic synthesis, particularly for constructing conjugated polymers, coordination complexes, and pharmaceutical intermediates. Its rigid aromatic structure enhances thermal and chemical stability, making it suitable for applications in materials science, such as metal-organic frameworks (MOFs) and organic electronics. The presence of both carboxylic acid groups allows for selective functionalization, enabling tailored modifications for specific research or industrial purposes. High purity grades ensure consistent performance in synthetic workflows.

thiophene-2,4-dicarboxylic acid structure

36157-39-8 structure

Product Name:thiophene-2,4-dicarboxylic acid

CAS No:36157-39-8

MF:C₆H₄O₄S

MW:172.158560752869

CID:322682

PubChem ID:255851

Update Time:2025-06-07

thiophene-2,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2,4-Thiophenedicarboxylicacid
- thiophene-2,4-dicarboxylic acid
- 2,4-Dicarboxy-thiophen
- AC1L5TBQ
- AC1Q5UIT
- AC1Q72VP
- NCIOpen2_000916
- NSC637032
- SureCN71474
- Thiophen-(2,4)-dicarbonsaeure
- Thiophen-2,4-dicarbonsaeure
- Thiophen-dicarbonsaeure-(2,4)
- 2,4-thiophene-dicarboxylic acid
- NSC 81787
- EN300-64354
- NSC-637032
- AKOS022505132
- Z992892588
- QYBBDSGVPGCWTO-UHFFFAOYSA-N
- 36157-39-8
- DTXSID80957568
- BS-28291
- NSC-81787
- NSC81787
- UNII-LS269BLN3G
- SCHEMBL71474
- thiophene-2,4-dicarboxylicacid
- LS269BLN3G
- 2,4-Thiophenedicarboxylic acid
- Inchi： 1S/C6H4O4S/c7-5(8)3-1-4(6(9)10)11-2-3/h1-2H,(H,7,8)(H,9,10)
- InChI Key： QYBBDSGVPGCWTO-UHFFFAOYSA-N
- SMILES： S1C=C(C(=O)O)C=C1C(=O)O

Computed Properties

Exact Mass: 171.98302
Monoisotopic Mass: 171.98302978g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 103Å²

Experimental Properties

Density: 1.7±0.1 g/cm3
Boiling Point: 444.6±30.0 °C at 760 mmHg
Flash Point: 222.7±24.6 °C
PSA: 74.6
LogP: 1.14450
Vapor Pressure: 0.0±1.1 mmHg at 25°C

thiophene-2,4-dicarboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

thiophene-2,4-dicarboxylic acid Pricemore >>

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